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Compound of Interest

Compound Name: Gentisic acid sodium salt hydrate

Cat. No.: B1438423

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of active pharmaceutical ingredients and excipients is paramount.
Gentisic acid sodium salt hydrate, a derivative of benzoic acid, is utilized for its analgesic
and anti-inflammatory properties, and as an antioxidant excipient in pharmaceutical
preparations.[1] This technical guide provides a detailed overview of its core physical
characteristics, compiling available data into a clear, accessible format.

Core Physical Properties

The physical properties of Gentisic acid sodium salt hydrate are summarized in the table
below. These properties are critical for formulation development, stability testing, and ensuring
the quality and efficacy of the final drug product.
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Property Value Source(s)
White to orange to green

Appearance powder or crystals; Off-white [21[3114]
solid.

Molecular Formula C7HsNaOa-xH20

(anhydrous salt: C7HsNaOa4) [41[5][6]

(hydrate: C7H7NaOs) [718]

Molecular Weight

176.10 g/mol (anhydrous)

[416](°]

194.12 g/mol (hydrate)

[71(8]

Melting Point >220°C (decomposes) [2][3]
N ] 406.9 °C at 760 mmHg (for the
Boiling Point ) [4]
sodium salt)
Solubility Soluble in water. [2][3]
pKa 2.93 (for Gentisic acid at 25°C)  [9]

Storage Temperature

Room Temperature, under

inert atmosphere.

[2](3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Gentisic

acid sodium salt hydrate are not extensively available in public literature. However,

standardized methodologies as outlined in pharmacopeias such as the United States

Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.) are typically employed.

A generalized workflow for the characterization of the physical properties of a pharmaceutical

salt like Gentisic acid sodium salt hydrate is depicted below.
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General Workflow for Physical Property Determination

Sample Preparation

Procure Gentisic Acid Sodium Salt Hydrate

R :{ Drying/Equilibration under controlled conditions }:Wi -

—— ~_

_— Physical Characterization — ~__ Chehvea%‘snuctural Analysis \
a~ Vs
Visual Inspection for Appearance ‘ Melting Point Determination (e.g., Capillary Method) ‘ ‘ Solubility Assessment in various solvents Testing lysis (FTIR, NMR) ‘ ‘ X-ray Diffraction (XRD) for crystallinity ‘ ‘ Thermal Analysis (TGA, DSC)

Click to download full resolution via product page
A generalized workflow for determining physical properties.

Chemical Relationships

Gentisic acid sodium salt hydrate is intrinsically related to gentisic acid and its anhydrous
sodium salt. The following diagram illustrates the chemical transformations between these

entities.
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Chemical Relationships of Gentisic Acid Forms
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Relationships between Gentisic acid and its sodium salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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